Cas no 438216-88-7 (6-Methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic Acid)

• Product Name: 6-Methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic Acid
• CAS No: 438216-88-7
• MF: C₁₆H₁₃NO₂S
• MW: 283.344922780991
• MDL: MFCD03074218
• CID: 880502
• PubChem ID: 842670
• Update Time: 2025-04-19

6-Methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid
• 6-Methyl-2-(5-methylthien-2-yl)quinoline-4-carboxylic acid
• AC1LHRCQ
• ALBB-000465
• BBL016692
• CTK4I7769
• MolPort-001-554-355
• Oprea1_023227
• VS-05480
• 6-methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic acid
• 438216-88-7
• 6-methyl-2-(5-methyl-2-thienyl)-4-quinolinecarboxylic acid
• DTXSID40357080
• MFCD03074218
• AK-968/41169833
• SB68649
• STK430580
• CS-0315966
• AKOS003307058
• 6-Methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic Acid

• MDL： MFCD03074218
• Inchi： 1S/C16H13NO2S/c1-9-3-5-13-11(7-9)12(16(18)19)8-14(17-13)15-6-4-10(2)20-15/h3-8H,1-2H3,(H,18,19)
• InChI Key： PKESNVDYVIHEIG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 283.06700
• Monoisotopic Mass: 283.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 466.9±45.0 °C at 760 mmHg
• Flash Point: 236.2±28.7 °C
• Refractive Index: 1.678
• PSA: 78.43000
• LogP: 4.27830
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Methyl-2-(5-methyl-2-thienyl)quinoline-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)